Cas no 1217829-96-3 (trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 1217829-96-3
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• MDL: MFCD07363505
• CID: 1035521
• PubChem ID: 44828614
• Update Time: 2025-05-22

trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid
• (±)-trans-N-Boc-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)-pyrrolidine-3-carboxylic acid
• Boc-(+/-)-trans-4-(4-bromo-phenyl)-pyrrolidine-3-carboxylic acid
• Boc-(±)-trans-4-(4-bromophenyl)pyrrolidine-3-carboxylic Acid
• Boc-trans-DL-b-Pro-4-(4-bromophenyl)-OH
• trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• 1217829-96-3
• DTXSID30660813
• 1949806-00-1
• BOC-(TRANS)-4-(4-BROMO-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• CS-0047771
• (3R,4S)-4-(4-bromophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• AMY35639
• Boc-(+/-)-trans-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• J-004668
• TRANS-4-(4-BROMOPHENYL)-1-(TERT-BUTOXYCARBONYL)PYRROLIDINE-3-CARBOXYLICACID
• A891407
• EN300-1454706
• AKOS015898123
• 1,3-Pyrrolidinedicarboxylic acid, 4-(4-bromophenyl)-, 1-(1,1-dimethylethyl) ester, (3R,4S)-rel-
• TRANS-4-(4-BROMOPHENYL)-1-(TERT-BUTOXYCARBONYL)PYRROLIDINE-3-CARBOXYLIC ACID
• rac-(3R,4S)-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• (3R,4S)-4-(4-Bromophenyl)-1-BOC-pyrrolidine-3-carboxylic acid
• AS-42906

• MDL： MFCD07363505
• Inchi： 1S/C16H20BrNO4/c1-16(2,3)22-15(21)18-8-12(13(9-18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m1/s1
• InChI Key： MXJJJGPIDKFWKX-OLZOCXBDSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 369.05800
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 3.42210

trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid

trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid: A Comprehensive Overview

trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid, also known by its CAS number 1217829-96-3, is a complex organic compound with significant applications in the field of organic synthesis and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The structure of this compound is characterized by a pyrrolidine ring substituted with a bromophenyl group at the 4-position and a tert-butoxycarbonyl (Boc) group at the 1-position, along with a carboxylic acid group at the 3-position.

The synthesis of trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including alkylation, oxidation, and protection/deprotection strategies. The Boc group serves as a common protecting group for amino acids and is often used to facilitate the synthesis of complex molecules. The presence of the bromophenyl group introduces electronic and steric effects, which can influence the reactivity and selectivity of the compound in various chemical transformations.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of peptidomimetic agents, which are designed to mimic peptide functions but with enhanced stability and bioavailability. The carboxylic acid functionality at the 3-position provides a versatile site for further modifications, such as esterification or amidation, enabling the creation of diverse derivatives with tailored properties.

In addition to its synthetic applications, trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid has been investigated for its potential pharmacological activities. Preclinical studies suggest that this compound may exhibit anti-inflammatory or anti-cancer properties, although further research is required to confirm these findings. The bromophenyl substituent is particularly interesting due to its ability to modulate receptor interactions, making it a valuable component in drug design.

The use of CAS number 1217829-96-3 in research settings underscores its importance as a specialized reagent in organic chemistry. Its structure provides a platform for exploring stereochemical relationships and reaction mechanisms, contributing to advancements in both academic and industrial settings. As interest in pyrrolidine derivatives continues to grow, this compound is expected to play an increasingly significant role in the development of novel therapeutic agents.

In conclusion, trans-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS 1217829-96-3) is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative chemical entities with enhanced biological activity. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.